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Compound of Interest

2-(Benzyloxy)-2-oxoethyl!
Compound Name:
benzoate

Cat. No.: B1656345

An In-depth Technical Guide to Benzyl Acetate

Disclaimer: This technical guide was generated in response to a query for "Benzyl 2-
(benzoyloxy)acetate.” Comprehensive searches of chemical databases and scientific literature
yielded no specific data for a compound with this name. It is likely a rare, undocumented, or
potentially misnamed chemical entity. Therefore, this guide focuses on the closely related,
extensively studied, and industrially significant compound, Benzyl acetate. A predicted structure
for "Benzyl 2-(benzoyloxy)acetate" based on IUPAC nomenclature is provided for informational
purposes.

Introduction

Benzyl acetate is an organic ester recognized for its characteristic pleasant, sweet, and fruity
aroma reminiscent of jasmine and pear.[1][2] It is a common component in many natural
sources, including a variety of flowers like jasmine and fruits such as apples and pears.[3]
Industrially, it is a key fragrance and flavoring agent used extensively in the cosmetic,
perfumery, and food industries.[4] This guide provides a comprehensive overview of the
molecular structure, chemical properties, synthesis protocols, spectroscopic data, and
biological relevance of benzyl acetate for researchers, scientists, and professionals in drug
development.
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Predicted Molecular Structure of "Benzyl 2-
(benzoyloxy)acetate"

Based on standard chemical nomenclature, the name "Benzyl 2-(benzoyloxy)acetate" suggests
a benzyl ester of an acetic acid molecule where one of the alpha-hydrogens is replaced by a
benzoyloxy group.

Caption: Predicted molecular structure of Benzyl 2-(benzoyloxy)acetate.

Molecular Structure and Properties of Benzyl
Acetate

Benzyl acetate is an ester with the chemical formula CoH100:2. Its structure consists of a benzyl
group attached to an acetate moiety.

Caption: Molecular structure of Benzyl Acetate.

Physical and Chemical Properties

A summary of the key physical and chemical properties of benzyl acetate is provided in the

table below.
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Property Value Reference(s)
Molecular Formula CoH1002 [1]
Molecular Weight 150.17 g/mol [5]
Appearance Colorless liquid
Odor Fruity, floral, pear-like [6]
Density 1.054 g/mL at 25 °C [4][5]
Melting Point -51 °C [7]
Boiling Point 210-214 °C [8]
Flash Point 90-102 °C (closed cup) [8]
Solubility in Water Slightly soluble [8]
Solubility in Organic Solvents Soluble in ethanol, ether, [9]
acetone
CAS Number 140-11-4

Experimental Protocols: Synthesis of Benzyl
Acetate

Benzyl acetate can be synthesized through several methods. The most common laboratory and
industrial preparations are detailed below.

Fischer Esterification of Benzyl Alcohol and Acetic Acid

This is a classic method involving the acid-catalyzed esterification of benzyl alcohol with acetic
acid.[2][4]

Reaction:
CsHsCH20H + CH3COOH = CsHsCH200CCHSs + H20

Materials:
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e Benzyl alcohol

» Glacial acetic acid

o Concentrated sulfuric acid (catalyst)

e Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate
o Diethyl ether or other suitable extraction solvent

Procedure:

Combine benzyl alcohol and a molar excess of glacial acetic acid (e.g., a 1:5 molar ratio) in a
round-bottom flask.

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 molar ratio to the
alcohol) to the mixture while stirring.

» Attach a reflux condenser and heat the mixture to reflux for several hours (e.g., 2-14 hours).
» After cooling to room temperature, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acids), and brine.[10]

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
« Filter to remove the drying agent and remove the solvent by rotary evaporation.

» Purify the crude benzyl acetate by distillation.[2]

Synthesis from Benzyl Chloride and Sodium Acetate

This method is an alternative route that can be economically favorable.[1][2]
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Reaction:

CeHsCH2Cl + CH3COONa - CsHsCH200CCHS3s + NaCl

Materials:

Benzyl chloride

Anhydrous sodium acetate

Phase-transfer catalyst (e.g., a quaternary ammonium salt)

Solvent (e.g., toluene)

Procedure:

In a reaction vessel, suspend anhydrous sodium acetate in a suitable solvent like toluene.
e Add a phase-transfer catalyst.

e Add benzyl chloride to the mixture.

o Heat the reaction mixture with stirring for several hours.

 After the reaction is complete, cool the mixture and filter to remove sodium chloride.

o Wash the filtrate with water to remove any remaining salts.

o Dry the organic layer and purify the benzyl acetate by distillation.[1]

Synthesis Workflow

The general workflow for the synthesis and purification of benzyl acetate is depicted below.
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Caption: General workflow for the synthesis and purification of benzyl acetate.

Spectroscopic Data

The following tables summarize the characteristic spectroscopic data for benzyl acetate.

'H NMR Spectroscopy
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
Aromatic protons
~7.35 m 5H
(CeH5s)
Methylene protons (-
511 S 2H Y P (
CHz-)
2.09 s 3H Methyl protons (-CHs)
Solvent: CDCIs Reference:[10]
ZC NMR Spectroscopy
Chemical Shift (6) ppm Assignment

170.9 Carbonyl carbon (C=0)
136.1 Quaternary aromatic carbon
128.5 Aromatic CH

128.2 Aromatic CH

66.2 Methylene carbon (-CHz-)
21.0 Methyl carbon (-CHs)

Solvent: CDCIs Reference:[11]

Infrared (IR) Spectroscopy
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Wavenumber (cm~?)

Description of Vibration

~3035 Aromatic C-H stretch

~2950 Aliphatic C-H stretch

~1735 C=0 (ester) stretch

~1230 C-O (ester) stretch

750, ~700 C-H out-of-plane bend (monosubstituted

benzene)

Reference:[12]

Mass Spectrometry (MS)
m/z Interpretation
150 [M]* (Molecular ion)
108 [M - CH2COJ*
91 [C7H7]* (Tropylium ion)
43 [CH3COJ* (Acylium ion)

Reference:[13]

Biological Relevance and Signaling Pathways

While primarily used in the flavor and fragrance industry, benzyl acetate has been the subject

of toxicological and metabolic studies. It is also known to possess some biological activities.

Metabolism

In mammals, benzyl acetate is rapidly hydrolyzed to benzyl alcohol and acetic acid. Benzyl

alcohol is then oxidized to benzoic acid, which is subsequently conjugated with glycine to form

hippuric acid and excreted in the urine. A minor metabolic pathway involves the formation of

benzylmercapturic acid.
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The metabolic pathway of benzyl acetate is illustrated below.

)

Glycine Conjugation

Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Benzyl Acetate in mammals.
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Antibacterial Activity

Recent studies have explored the antibacterial properties of benzyl acetate and its derivatives.
Research has shown that benzyl acetate exhibits inhibitory activity against certain bacterial
strains, such as Staphylococcus aureus and Shigella spp.[11] The mechanism of action is
thought to involve the disruption of bacterial cellular processes.

Experimental Protocol for Antibacterial Activity Assay (Disc Diffusion Method):
o Prepare a standardized inoculum of the target bacterial strain.

o Spread the bacterial inoculum evenly onto the surface of an agar plate.

» Impregnate sterile paper discs with known concentrations of benzyl acetate.
o Place the discs on the agar surface.

 Incubate the plates under appropriate conditions.

o Measure the diameter of the zones of inhibition around the discs to determine the
antibacterial activity.[11]

Safety and Handling

Benzyl acetate is generally considered to be of low toxicity. However, it can be an irritant to the
skin, eyes, and respiratory tract.

» Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[3]

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents, acids, and bases.[8]

o Flammability: It is a combustible liquid. Keep away from heat, sparks, and open flames.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the
supplier.[8]
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Conclusion

Benzyl acetate is a versatile organic ester with significant applications in various industries. Its
synthesis is well-established, and its chemical and physical properties have been thoroughly
characterized. While its biological activities are not as extensively explored as its sensory
properties, emerging research suggests potential for applications beyond flavors and
fragrances. This guide provides a foundational technical overview for professionals working
with or researching this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preparation Method of Benzyl Acetate manufacture [betterchemtech.com]

2. Synthesis of benzyl acetate - Knowledge - Henan Haofei Chemical Co.,Ltd
[haofeichem.com]

. rsc.org [rsc.org]

. scribd.com [scribd.com]

. amherst.edu [amherst.edu]

. CN101434539A - Preparation of benzyl acetate - Google Patents [patents.google.com]
. community.wvu.edu [community.wvu.edu]

. scribd.com [scribd.com]

°
© 0] ~ » 1 H w

. researchgate.net [researchgate.net]
e 10. rsc.org [rsc.org]

e 11. Metabolic engineering of Escherichia coli for high-level production of benzyl acetate from
glucose - PMC [pmc.ncbi.nim.nih.gov]

e 12. Benzyl acetate | C9H1002 | CID 8785 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 13. dergipark.org.tr [dergipark.org.tr]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1656345?utm_src=pdf-custom-synthesis
http://www.betterchemtech.com/news/preparation-method-of-benzyl-acetate
https://www.haofeichem.com/info/synthesis-of-benzyl-acetate-24412480.html
https://www.haofeichem.com/info/synthesis-of-benzyl-acetate-24412480.html
https://www.rsc.org/suppdata/c5/gc/c5gc02513c/c5gc02513c1.pdf
https://www.scribd.com/doc/295968779/SYNTHESIS-OF-BENZYL-ACETATE-THROUGH-FISCHER-ESTERIFICATION-REACTION
https://www.amherst.edu/system/files/media/1543/Exp18.pdf
https://patents.google.com/patent/CN101434539A/en
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2022%20Fischer%20Esterification_2017.pdf
https://www.scribd.com/document/446428863/Preparation-of-Benzyl-Acetate-pdf
https://www.researchgate.net/publication/376819390_Synthesis_Antibacterial_Activity_and_Molecular_Modelling_of_Benzyl_Acetate_Derivatives
https://www.rsc.org/suppdata/c5/cy/c5cy00002e/c5cy00002e1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370050/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370050/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-acetate
https://dergipark.org.tr/tr/download/article-file/3015967
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. ["Benzyl 2-(benzoyloxy)acetate" molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1656345#benzyl-2-benzoyloxy-acetate-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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